Cas no 828265-61-8 (2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)-
• CAS No: 828265-61-8
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 681743
• PubChem ID: 11322098
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-(1H-imidazol-1-ylmethyl)-
• 6-(imidazol-1-ylmethyl)chromen-2-one
• 6-(1H-Imidazol-1-ylmethyl)-2H-1-benzopyran-2-one
• 828265-61-8
• BDBM9477
• 4948AJR2JU
• DTXSID10462317
• Coumarin deriv. 26
• CHEMBL224228
• 6-(1H-Imidazol-1-ylmethyl)-2H-chromen-2-one

• Inchi： 1S/C13H10N2O2/c16-13-4-2-11-7-10(1-3-12(11)17-13)8-15-6-5-14-9-15/h1-7,9H,8H2
• InChI Key： IYELJSUQTAUCCY-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=C1C=CC(=C2)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 226.074227566g/mol
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų